Cas no 57469-76-8 (Ibuprofen lysinate)

Ibuprofen lysinate structure

Product Name:Ibuprofen lysinate

CAS No:57469-76-8

MF:C₁₉H₃₂N₂O₄

MW:352.468385696411

CID:57139

PubChem ID:9863332

Update Time:2025-04-18

Ibuprofen lysinate Chemical and Physical Properties

Names and Identifiers

- Ibuprofen lysinate
- 2-(4-Isobutylphenyl)propionic acid lysinate
- 2,6-diaminohexanoic acid,2-[4-(2-methylpropyl)phenyl]propanoic acid
- (2R)-2,6-diaminohexanoic acid
- D,L-lysine salt of 2-(4-isobutyl-phenyl)-propionic acid
- IBUPROFEN LYSINE
- ibuprofen-lysinate
- Lysin p-Isobutylphenylpropionat
- lysine p-isobutylphenylpropionate
- (RS)-2-(4-(2-Methylpropyl)phenyl)propanoic acid D,L-lysine salt
- AC-32764
- NeoProfen;ibuprofen-Lys
- 2,6-Diaminohexanoic acid;2-[4-(2-methylpropyl)phenyl]propanoic acid
- FT-0670262
- (RS)-2-[4-(2-methylpropyl)phenyl]propanoic acid D,L-lysine salt
- Ibuprofen DL-lysine
- AC-19865
- 079X7DL13M
- 57469-76-8
- DL-LYSINE, MONO(.ALPHA.-METHYL-4-(2-METHYLPROPYL)BENZENEACETATE)
- DTXSID50432054
- (2S)-2,6-diaminohexanoic acid;2-[4-(2-methylpropyl)phenyl]propanoic acid
- 2,6-Diaminohexanoic acid compound with 2-(4-isobutylphenyl)propanoic acid (1:1)
- Lysine, mono(alpha-methyl-4-(2-methylpropyl)benzeneacetate)
- starbld0004237
- FT-0670261
- (R)-(-)-IBUPROFEN, (S)-(+)-LYSINATE
- BCP27681
- SCHEMBL44616
- DL-Lysine, mono(alpha-methyl-4-(2-methylpropyl)benzeneacetate)
- Ibuprofen D,L-lysinate
- AKOS015963349
- LYSINE, .ALPHA.-METHYL-4-(2-METHYLPROPYL)BENZENEACETATE (1:1)
- LYSINE, MONO(.ALPHA.-METHYL-4-(2-METHYLPROPYL)BENZENEACETATE)
- Lysine, alpha-methyl-4-(2-methylpropyl)benzeneacetate (1:1)
- UNII-079X7DL13M
- Inchi： 1S/C13H18O2.C6H14N2O2/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15;7-4-2-1-3-5(8)6(9)10/h4-7,9-10H,8H2,1-3H3,(H,14,15);5H,1-4,7-8H2,(H,9,10)
- InChI Key： IHHXIUAEPKVVII-UHFFFAOYSA-N
- SMILES： OC(C(CCCCN)N)=O.OC(C(C)C1C=CC(=CC=1)CC(C)C)=O

Computed Properties

Exact Mass: 352.23600
Monoisotopic Mass: 352.236
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 9
Complexity: 309
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 127A^2

Experimental Properties

Boiling Point: 319.6 °C at 760 mmHg
Flash Point: 319.6 °C at 760 mmHg
PSA: 126.64000
LogP: 4.00110

Ibuprofen lysinate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ibuprofen lysinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I400135-1mg	Ibuprofen Lysinate	57469-76-8		1mg	$64.00	2023-05-18
TRC	I400135-2.5mg	Ibuprofen Lysinate	57469-76-8		2.5mg	$92.00	2023-05-18
Key Organics Ltd	HS-0089-1MG	Ibuprofen Lysinate	57469-76-8	>97%	1mg	£36.00	2023-09-07
Key Organics Ltd	HS-0089-5MG	Ibuprofen Lysinate	57469-76-8	>97%	5mg	£42.00	2023-09-07
Key Organics Ltd	HS-0089-10MG	Ibuprofen Lysinate	57469-76-8	>97%	10mg	£51.00	2023-09-07
Biosynth	HCA46976-1 mg	Ibuprofen lysinate	57469-76-8		1mg	$140.00	2023-01-04
Biosynth	HCA46976-5 mg	Ibuprofen lysinate	57469-76-8		5mg	$455.00	2023-01-04
Biosynth	HCA46976-10 mg	Ibuprofen lysinate	57469-76-8		10mg	$728.00	2023-01-04
Biosynth	HCA46976-25 mg	Ibuprofen lysinate	57469-76-8		25mg	$1,365.00	2023-01-04
Biosynth	HCA46976-50 mg	Ibuprofen lysinate	57469-76-8		50mg	$2,184.00	2023-01-04